Cas no 1000575-37-0 (4-Bromo-2-(difluoromethoxy)phenylisothiocyanate)

• Product Name: 4-Bromo-2-(difluoromethoxy)phenylisothiocyanate
• CAS No: 1000575-37-0
• MF: C₈H₄BrF₂NOS
• MW: 280.089266777039
• CID: 3157805
• PubChem ID: 26599253
• Update Time: 2025-05-19

4-Bromo-2-(difluoromethoxy)phenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethoxy)phenylisothiocyanate
• 4-bromo-2-(difluoromethoxy)-1-isothiocyanatobenzene
• 1000575-37-0

• MDL： MFCD09878217
• Inchi： 1S/C8H4BrF2NOS/c9-5-1-2-6(12-4-14)7(3-5)13-8(10)11/h1-3,8H
• InChI Key： LLDIKQLRFKBXFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC(F)F)N=C=S

Computed Properties

• Exact Mass: 278.91650g/mol
• Monoisotopic Mass: 278.91650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 53.7Ų

Additional information on 4-Bromo-2-(difluoromethoxy)phenylisothiocyanate

Introduction to 4-Bromo-2-(difluoromethoxy)phenylisothiocyanate (CAS No. 1000575-37-0)

4-Bromo-2-(difluoromethoxy)phenylisothiocyanate (CAS No. 1000575-37-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of 4-Bromo-2-(difluoromethoxy)phenylisothiocyanate includes a bromo substituent, a difluoromethoxy group, and an isothiocyanate functional group. These functionalities contribute to its reactivity and biological activity, making it an attractive candidate for various chemical and biological studies.

In recent years, the interest in 4-Bromo-2-(difluoromethoxy)phenylisothiocyanate has grown due to its potential as a lead compound in drug discovery. Research has shown that compounds with similar structures exhibit promising pharmacological properties, including antitumor, anti-inflammatory, and antimicrobial activities. For instance, studies have demonstrated that isothiocyanates can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and NF-κB.

The bromo substituent in 4-Bromo-2-(difluoromethoxy)phenylisothiocyanate provides additional versatility for further chemical modifications. This feature allows researchers to explore a wide range of derivatives with enhanced biological activities and improved pharmacokinetic properties. The difluoromethoxy group, on the other hand, contributes to the lipophilicity of the molecule, which can influence its cellular uptake and distribution.

The synthesis of 4-Bromo-2-(difluoromethoxy)phenylisothiocyanate typically involves several steps, including the preparation of the corresponding phenol derivative, introduction of the bromo and difluoromethoxy groups, and final conversion to the isothiocyanate form. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability.

In addition to its role as a lead compound in drug discovery, 4-Bromo-2-(difluoromethoxy)phenylisothiocyanate has also found applications in the development of chemical probes for biological studies. These probes can be used to investigate protein-protein interactions, enzyme inhibition, and other cellular processes. The ability to fine-tune the properties of this compound through chemical modifications makes it a valuable tool for researchers in both academic and industrial settings.

The safety profile of 4-Bromo-2-(difluoromethoxy)phenylisothiocyanate is an important consideration in its use. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. Researchers should adhere to standard laboratory protocols when working with this compound to minimize any potential risks.

In conclusion, 4-Bromo-2-(difluoromethoxy)phenylisothiocyanate (CAS No. 1000575-37-0) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights into the biological activities and potential therapeutic applications of this compound will emerge.